2,2-Dimethyl-5-(((2-methyl-4-nitrophenyl)amino)methylene)-1,3-dioxane-4,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,2-Dimethyl-5-(((2-methyl-4-nitrophenyl)amino)methylene)-1,3-dioxane-4,6-dione, also known as DMNQ, is a synthetic redox-active quinone compound that has been widely used in scientific research. DMNQ has a unique structure that allows it to act as an electron acceptor and donor, making it a useful tool in studying redox reactions in biological systems.
Scientific Research Applications
Antimicrobial Activity
A study by Ghorab et al. (2017) synthesized derivatives from a starting material similar to 2,2-Dimethyl-5-(((2-methyl-4-nitrophenyl)amino)methylene)-1,3-dioxane-4,6-dione, which showed significant antimicrobial activity against a variety of Gram-positive and Gram-negative bacteria, as well as fungi. The synthesized compounds demonstrated higher activity compared to reference drugs, with MIC values ranging from 3.9–31.3 μg/mL against the tested microbial strains. This suggests the potential of such compounds in developing new antimicrobial agents (Ghorab, Soliman, Alsaid, & Askar, 2017).
Drug Precursors and Ligands
In the realm of drug discovery and development, derivatives of this compound have been identified as useful precursors for drugs and perspective ligands. Dotsenko et al. (2019) reported that the compound reacts with active methylene nitriles to afford 2-oxo-1,2-dihydropyridine-3-carboxylic acid derivatives, showcasing its utility in synthesizing novel drug precursors (Dotsenko, Russkih, Aksenov, & Aksenova, 2019).
Synthesis of Benzodiazepines
Gurkovskii et al. (1999) explored the reactions of a closely related compound in synthesizing 3-acyl-1,5-benzodiazepines, highlighting the versatility of this chemical structure in creating complex and pharmacologically relevant molecules. This work emphasizes the chemical's potential in contributing to the synthesis of new benzodiazepine derivatives with possible therapeutic applications (Gurkovskii, Tonkikh, Petrova, & Strakov, 1999).
Molecular Modeling and Structural Analysis
Al-Sheikh et al. (2009) reported on the synthesis and structural analysis of 5-[Amino(thiomethyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione derivatives. Their research involved detailed molecular modeling and crystal structure analysis, providing insights into the potential interactions and reactivity of such compounds at the molecular level. This study contributes to a deeper understanding of the structural characteristics and potential applications of these compounds in designing more effective molecules for various purposes (Al-Sheikh, Sweidan, Maichle‐Mössmer, Steimann, & Kuhn, 2009).
properties
IUPAC Name |
2,2-dimethyl-5-[(2-methyl-4-nitroanilino)methylidene]-1,3-dioxane-4,6-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O6/c1-8-6-9(16(19)20)4-5-11(8)15-7-10-12(17)21-14(2,3)22-13(10)18/h4-7,15H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REUOGPNPOITQQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NC=C2C(=O)OC(OC2=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.